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Abstract

Odoratisol A, a lignan natural product, has been identified from the plant Myristica fragrans
Houtt., commonly known as nutmeg. This document provides a comprehensive overview of its
discovery, botanical origin, and initial biological characterization. Detailed methodologies for its
isolation and structure elucidation are presented, alongside a summary of its known inhibitory
activities against key cellular targets, PARP-1 and NF-kB. This technical guide is intended to
serve as a foundational resource for researchers interested in the further investigation and
potential therapeutic development of Odoratisol A.

Discovery and Origin

Odoratisol A is a naturally occurring lignan isolated from the stem bark of Myristica fragrans
Houtt.[1]. This evergreen tree, belonging to the Myristicaceae family, is native to the Spice
Islands (Moluccas) of Indonesia but is now cultivated in various tropical regions worldwide. The
plant is a well-known source of spices, namely nutmeg and mace, derived from its seed and
aril, respectively. Historically, various parts of Myristica fragrans have been used in traditional
medicine, and modern phytochemical investigations continue to reveal a diverse array of
bioactive secondary metabolites, including lignans, neolignans, and phenylpropanoids. The
discovery of Odoratisol A adds to the rich chemical diversity of this plant species.

© 2025 BenchChem. All rights reserved. 1/4 Tech Support


https://www.benchchem.com/product/b1588913?utm_src=pdf-interest
https://www.benchchem.com/product/b1588913?utm_src=pdf-body
https://www.benchchem.com/product/b1588913?utm_src=pdf-body
https://www.benchchem.com/product/b1588913?utm_src=pdf-body
https://structureworkbook.nd.edu/
https://www.benchchem.com/product/b1588913?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1588913?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Isolation and Structure Elucidation

The isolation and structural characterization of Odoratisol A were first detailed in a 2019 study
by Sajin K. Francis and colleagues. The compound was identified as part of a broader
phytochemical investigation of the stem bark of Myristica fragrans[1].

Experimental Protocol: Isolation of Odoratisol A

While the specific, detailed step-by-step protocol for the isolation of Odoratisol A from the
aforementioned study is not publicly available in full, a general methodology for the isolation of
lignans from Myristica fragrans can be outlined based on common phytochemical practices.

Diagram of the General Isolation Workflow:

Myristica fragrans Drying and Solvent Filtration and Crude Column EEES Preparative TLC/ Pure
Stem Bark Grinding Extraction Concentration Extract Chromatography HPLC Odoratisol A

Assay Setup:

- Histone-coated plate Incubation with q Addition of Addition of Colorimetric q
- PARP-1 enzyme Odoratisol A or Control WEEIE) SiEp Streptavidin-HRP TMB Substrate Measurement 150 Cel B

- Biotinylated NAD+
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.
Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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